Cas no 42014-60-8 (4-(Tert-Butyl)-2,6-Dimethylaniline)

• Product Name: 4-(Tert-Butyl)-2,6-Dimethylaniline
• CAS No: 42014-60-8
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD00052181
• CID: 55505
• PubChem ID: 1229697
• Update Time: 2025-06-08

4-(Tert-Butyl)-2,6-Dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-2,6-dimethylaniline
• 4-tert-Butyl-2,6-dimethylaniline
• 2,6-dimethyl-4-tert-butylaniline
• AK113112
• 4-(tert-butyl)-2,6-dimethylphenylamine
• 2,6dimethyl-4-tert-butylaniline
• CHHGWEBJQVWINZ-UHFFFAOYSA-N
• SBB051772
• FCH918966
• 5790AB
• 2,6-dimethyl-4-tertiary-butylaniline
• 4-tert-butyl-2,6-dimethylbenzenamine
• VZ27956
• OR27022
• MFCD00052181
• C75124
• CS-W006270
• AKOS006228035
• 2-Amino-1.3-dimethyl-5-tert.-butylbenzol
• TS-00179
• SCHEMBL2231480
• A6886
• EN300-7407051
• 42014-60-8
• DTXSID70361190
• AC-082/11576074
• CHEMBL1625798
• AMY24782
• FT-0616856
• 4-(tert-Butyl)-2,6-dimethylaniline, AldrichCPR
• DB-050833
• 4-(Tert-Butyl)-2,6-Dimethylaniline

• MDL： MFCD00052181
• Inchi： 1S/C12H19N/c1-8-6-10(12(3,4)5)7-9(2)11(8)13/h6-7H,13H2,1-5H3
• InChI Key： CHHGWEBJQVWINZ-UHFFFAOYSA-N
• SMILES： NC1C(C)=CC(=CC=1C)C(C)(C)C

Computed Properties

• Exact Mass: 177.15200
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 3.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.928
• Melting Point: No data available
• Boiling Point: 96 °C
• Flash Point: 111.8°C
• Refractive Index: 1.525
• PSA: 26.02000
• LogP: 3.76430
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-(Tert-Butyl)-2,6-Dimethylaniline Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅱ
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-(Tert-Butyl)-2,6-Dimethylaniline

Introduction to 4-(Tert-Butyl)-2,6-Dimethylaniline (CAS No. 42014-60-8)

4-(Tert-Butyl)-2,6-Dimethylaniline, with the chemical formula C₁₁H₁₇N, is a significant compound in the realm of organic synthesis and pharmaceutical research. Its molecular structure, featuring a tertiary butyl group and two methyl substituents on an aniline backbone, imparts unique electronic and steric properties that make it a valuable intermediate in various chemical applications. This compound has garnered attention due to its role in the synthesis of fine chemicals and potential applications in medicinal chemistry.

The CAS number 42014-60-8 uniquely identifies this substance in scientific literature and industrial databases, ensuring precise referencing and regulatory compliance. The presence of the tertiary butyl group enhances the compound's stability and reactivity, making it particularly useful in the development of more complex molecules. The tert-butyl group provides steric hindrance, which can influence reaction pathways and product selectivity, while the dimethyl substitution on the aniline ring contributes to its aromaticity and potential for further functionalization.

Recent advancements in synthetic chemistry have highlighted the utility of 4-(Tert-Butyl)-2,6-Dimethylaniline in constructing biologically active scaffolds. Researchers have leveraged its structural features to develop novel derivatives with enhanced pharmacological properties. For instance, modifications of this compound have been explored in the synthesis of kinase inhibitors, where the bulky substituents help optimize binding affinity to target proteins. The aniline moiety, known for its ability to interact with biological systems, has been a focal point in designing molecules with therapeutic potential.

In the context of drug discovery, 4-(Tert-Butyl)-2,6-Dimethylaniline serves as a versatile building block for more complex structures. Its incorporation into heterocyclic compounds has led to the development of new classes of pharmaceuticals with improved efficacy and reduced side effects. The methyl groups on the aniline ring can be further functionalized through various chemical reactions, such as halogenation or alkylation, opening up numerous possibilities for structural diversification.

The compound's stability under various reaction conditions has also made it a preferred choice for industrial applications. Its resistance to degradation allows for multiple synthetic steps without significant loss of yield or purity. This characteristic is particularly valuable in large-scale production where efficiency and cost-effectiveness are paramount. Additionally, the tert-butyl group enhances solubility in certain organic solvents, facilitating easier handling and purification processes.

From a research perspective, 4-(Tert-Butyl)-2,6-Dimethylaniline has been instrumental in studying electron delocalization and steric effects in aromatic systems. Its unique structure provides insights into how substituents influence molecular reactivity and conformational preferences. These studies not only contribute to fundamental chemical understanding but also inform the design of more effective synthetic strategies.

The pharmaceutical industry has shown particular interest in derivatives of 4-(Tert-Butyl)-2,6-Dimethylaniline due to their potential as drug candidates. Researchers have investigated its role in developing antiviral and anticancer agents, where its structural motifs contribute to targeted binding interactions. The aniline core, with its ability to form hydrogen bonds and engage in π-stacking interactions, is particularly advantageous for designing molecules that interact with biological targets.

In conclusion, 4-(Tert-Butyl)-2,6-Dimethylaniline (CAS No. 42014-60-8) is a multifaceted compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for constructing complex molecules with therapeutic potential. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow further.